Cas no 54340-59-9 (Quincarbate)

• Product Name: Quincarbate
• CAS No: 54340-59-9
• MF: C₁₇H₁₈ClNO₆
• MW: 367.780924320221
• CID: 368993
• PubChem ID: 323967
• Update Time: 2025-10-30

Quincarbate Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxino[2,3-g]quinoline-8-carboxylicacid, 10-chloro-3-(ethoxymethyl)-2,3,6,9-tetrahydro-9-oxo-, ethyl ester
• ethyl 10-chloro-3-(ethoxymethyl)-9-oxo-3,6-dihydro-2H-[1,4]dioxino[2,3-g]quinoline-8-carboxylate
• 10-chloro-3-ethoxymethyl-9-oxo-2,3,6,9-tetrahydro-[1,4]dioxino[2,3-g]quinoline-8-carboxylic acid ethyl ester
• AC1L89Q7
• CHEMBL2104710
• DU-23187
• Oprea1_638919
• Quincarbate
• Quincarbate [INN]
• Quincarbato
• Quincarbatum
• UNII-U40Q9GE876
• Ethyl 10-chloro-3-(ethoxymethyl)-2,3,6,9-tetrahydro-9-oxo-p-dioxino(2,3-g)quinoline-8-carboxylate
• Ethyl 10-chloro-3-(ethoxymethyl)-2,6,9-tetrahydro-9-oxo-p-dioxino[2,3-g]quinoline-8-carboxylate
• NSC 287475
• Q27290656
• 54340-59-9
• 1,3-g]quinoline-8-carboxylic acid, 10-chloro-3-(ethoxymethyl)-2,3,6,9-tetrahydro-9-oxo-, ethyl ester
• 1,4-DIOXINO(2,3-G)QUINOLINE-8-CARBOXYLIC ACID, 10-CHLORO-3-(ETHOXYMETHYL)-2,3,6,9-TETRAHYDRO-9-OXO-, ETHYL ESTER
• NSC287475
• Ethyl 10-chlor-3-(ethoxymethyl)-2,3,6,9-tetrahydro-9-oxo-(1,4)dioxino(2,3-g)chinolin-8-ylcarboxylat
• NSC-287475
• DTXSID201023897
• U40Q9GE876
• NS00124232

• Inchi： 1S/C17H18ClNO6/c1-3-22-7-9-8-24-16-12(25-9)5-11-13(14(16)18)15(20)10(6-19-11)17(21)23-4-2/h5-6,9H,3-4,7-8H2,1-2H3,(H,19,20)
• InChI Key： AZOPNLGKZVSIIQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C(C(=O)OCC)=CNC2=CC2=C1OCC(COCC)O2)=O

Computed Properties

• Exact Mass: 367.08234
• Monoisotopic Mass: 367.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 497.3±45.0 °C at 760 mmHg
• Flash Point: 254.6±28.7 °C
• Refractive Index: 1.555
• PSA: 83.09
• LogP: 2.53450
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Quincarbate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Quincarbate

Quincarbate: A Comprehensive Overview

Quincarbate (CAS No. 54340-59-9) is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, structural characteristics, and functional attributes of Quincarbate, providing a detailed and up-to-date analysis.

The chemical structure of Quincarbate is characterized by its distinctive molecular composition, which contributes to its versatile reactivity and selectivity. Recent studies have highlighted its ability to participate in various chemical transformations, making it a valuable tool in organic synthesis. Researchers have explored its role in catalytic processes, where it has demonstrated exceptional efficiency in promoting specific reactions under mild conditions.

One of the most notable advancements involving Quincarbate is its application in the development of novel materials. Scientists have successfully utilized it as a building block for constructing advanced polymers and nanomaterials. These materials exhibit enhanced mechanical properties and thermal stability, opening new avenues for their use in industries such as electronics, aerospace, and biomedical engineering.

In the field of pharmacology, Quincarbate has shown promise as a potential drug candidate. Preclinical studies have revealed its ability to modulate key biological pathways, suggesting its potential efficacy in treating various diseases. Researchers are currently investigating its pharmacokinetics and toxicity profiles to assess its suitability for clinical trials.

The synthesis of Quincarbate has also been optimized through innovative methodologies. Green chemistry approaches have been employed to develop environmentally friendly synthesis routes, reducing waste and improving sustainability. These advancements not only enhance the scalability of production but also align with global efforts to promote eco-friendly chemical practices.

Recent breakthroughs in computational chemistry have further deepened our understanding of Quincarbate's behavior at the molecular level. Advanced modeling techniques have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions of its interactions with other compounds. This knowledge is crucial for designing tailored applications that leverage Quincarbate's unique properties.

Moreover, Quincarbate has found applications in analytical chemistry as a sensitive probe for detecting trace amounts of specific analytes. Its high sensitivity and selectivity make it an ideal candidate for developing new sensing technologies, which could revolutionize environmental monitoring and quality control processes.

In conclusion, Quincarbate (CAS No. 54340-59-9) stands out as a compound with immense potential across multiple disciplines. Its versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to unfold, the full extent of Quincarbate's capabilities will undoubtedly be realized, contributing significantly to both academic and industrial progress.